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Compound of Interest

3-(4-bromophenyl)pentanedioic
Compound Name:

Acid
CAS No.: 1141-24-8
Cat. No.: B073454

Get Quote

\ J

Executive Safety Summary: Immediate Action Required
e Primary Hazard: Irritant (Skin, Eyes, Respiratory). Harmful if swallowed.[1][2]
o Critical Disposal Classification:Halogenated Organic Solid.

¢ Strict Prohibition: Do NOT dispose of down the drain. Do NOT mix with hon-halogenated
solvents (e.g., acetone, ethanol) unless necessary for cleaning, as this increases disposal
costs and complexity.

* Immediate Action: Segregate into a dedicated container labeled "Halogenated Organic Solid
Waste."

Chemical Characterization & Hazard Identification

The "Why" Behind the Protocol
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As a Senior Application Scientist, | emphasize that safe disposal begins with understanding the
molecule. 3-(4-bromophenyl)pentanedioic acid (also known as 3-(4-bromophenyl)glutaric
acid) is a dicarboxylic acid functionalized with a halogenated aromatic ring.

Operational Implications:

e The Bromine Factor: The presence of the bromine atom (Br) dictates the disposal path.
Standard incineration of brominated compounds without specific scrubbers can release
Hydrogen Bromide (HBr) gas, which is highly corrosive to incinerator linings and hazardous
to the environment. Therefore, this must be flagged as Halogenated Waste to ensure it is
routed to a facility equipped for high-temperature halogen destruction.

o Acidity: As a dicarboxylic acid, it is reactive toward strong bases and oxidizers. While
neutralization is possible, solid waste incineration is the preferred industry standard to
minimize waste volume and handling risks.

hemical Profile Table[31[4]

Property Description Operational Relevance
3-(4-
Chemical Name bromophenyl)pentanedioic Official manifesting name.
acid
Research Chemical (Verify Used for waste inventory
CAS Number N ]
specific batch CAS) tracking.
) ) ) Requires solid waste
Physical State Solid (Powder/Crystalline) )
segregation.
- Soluble in DMSO, Methanol; Spill cleanup requires organic
Solubility ]
Low in Water solvents.
o ) ] Corrosive to metal
Acidity (pKa) ~3.5 - 4.5 (Carboxylic Acid) )
spatulas/surfaces over time.
) Standard PPE required
Hazard Class Irritant (GHS Category 2/3)

(Gloves, Goggles).
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Pre-Disposal: Stabilization & Segregation

The "How" - Preparation

Effective waste management relies on source segregation. Mixing halogenated solids with
general trash or non-halogenated liquids is a critical compliance violation in most jurisdictions.

Step-by-Step Segregation Protocol:

e PPE Verification:

o

Eyes: Chemical splash goggles (ANSI Z87.1).

o

Hands: Nitrile gloves (minimum 4 mil thickness).

[¢]

Body: Standard lab coat.

[e]

Respiratory: If handling large open quantities of fine powder, use a fume hood or N95
particulate respirator.

e Container Selection:

o Solids: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated "Solid
Waste" drum with a liner.

o Liquids (Mother Liquors): If the compound is dissolved in solvent (e.g., DMSO/Methanol),
it must go into a Halogenated Solvent Waste carboy (typically yellow-tagged or distinct
from non-halogenated waste).

e Labeling (Crucial):

o

Label clearly: "Hazardous Waste - Halogenated Organic Solid."

o

List constituents: "3-(4-bromophenyl)pentanedioic acid, >95%."

Mark hazards: "Irritant," "Toxic."

[¢]

Disposal Workflow & Decision Logic
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The "How" - Execution

The following decision tree illustrates the correct disposal pathway depending on the state of
the material (pure solid vs. solution).

Waste Generation: 3-(4-bromophenyl)pentanedioic Acid

Determine Physical State

Wet/Solution

Dissolved in Solvent

SR e (e.g., HPLC waste, Mother Liquor)

Segregate: Halogenated Solid Waste Bin Segregate: Halogenated Solvent Carboy

(HDPE Container) (Do NOT mix with Acetone/Ethanol waste)

Label: 'Hazardous Waste - Halogenated'
List full chemical name

Schedule EHS/Waste Vendor Pickup

High-Temp Incineration
(Halogen-Specific)

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid vs. liquid halogenated waste to ensure compliant
destruction.
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Emergency Spill Response

Contingency Planning

In the event of a spill, containment is the priority to prevent the acidic powder from becoming
airborne or entering drainage systems.

Spill Protocol:

 Isolate: Evacuate the immediate area if dust is airborne.

e Protect: Don PPE.

o Contain: Cover the spill with a spill pad or paper towels to prevent spread.

o Neutralize (Optional but Recommended): Since it is a dicarboxylic acid, lightly misting with a
dilute Sodium Bicarbonate (NaHCOs) solution can neutralize acidity, but only do this if it does
not create excess mess. For dry powder, dry sweeping is often safer.

¢ Collect: Scoop material into the Halogenated Solid Waste container.

» Clean: Wipe surface with water and detergent. Dispose of wipes as halogenated solid waste.

Gently Sweep/Scoop
Avoid Dust Generation

Dry Powder Spill }—b
Absorb with Vermiculite
Solution Spill }—b{ or Spill Pads

Spill Detected

Don PPE: . .
DDDDD Goggles, Lab Coat Place in Halogenated Waste Container Wipe Area with Soap/Water

Click to download full resolution via product page

Figure 2: Operational workflow for safely managing a spill of 3-(4-bromophenyl)pentanedioic
acid.

Regulatory Compliance & Waste Codes

While specific waste codes vary by region (RCRA in the US, List of Wastes in EU), the
following general classifications apply to brominated organic acids.
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Regulatory Body Classification Waste Code (Typical)

D001 (if ignitable solvent) or
US EPA (RCRA) Unlisted Hazardous Waste None (Managed as

"Halogenated Organic")

07 01 03 (Organic halogenated

EU (EWC) Halogenated Organic solvents/washing liquids) or 16
05 06
DOT (Transport) Not Regulated (Solid) N/A (Unless in solution)

Note: Always consult your institution's Environmental Health & Safety (EHS) officer. If this
material is part of a specific commercial formulation, it may carry a P-list or U-list code, though
this is rare for this specific intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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